Cas no 14267-92-6 (5-Chloropent-1-yne)

5-Chloropent-1-yne is a versatile alkynyl halide compound featuring a pent-1-yne backbone with a chlorine substituent. It exhibits high purity and is suitable for various organic synthesis reactions, including cross-coupling and ring-closing metathesis. The presence of the halogen atom offers a rich array of substitution chemistry, facilitating the synthesis of complex organic molecules. This compound is ideal for researchers in medicinal chemistry, materials science, and pharmaceutical development.
5-Chloropent-1-yne structure
5-Chloropent-1-yne structure
Product Name:5-Chloropent-1-yne
CAS No:14267-92-6
MF:C5H7Cl
MW:102.562080621719
MDL:MFCD00001014
CID:49705
PubChem ID:24854670
Update Time:2025-10-31

5-Chloropent-1-yne Chemical and Physical Properties

Names and Identifiers

    • 5-Chloropent-1-yne
    • 5-Chloro-1-Pentyne
    • 1-Pentyne, 5-chloro-
    • 4-Pentynyl Chloride
    • (3-Chloropropyl)acetylene
    • 1-Chloro-4-pentyne
    • EOS-60333
    • Chloro-1-pent
    • 5-Chloropentyne
    • 5-chloro-1-pentyn
    • 5-chloro -1-pentyl
    • 1-Pentyne,5-chloro-
    • UXFIKVWAAMKFQE-UHFFFAOYSA-N
    • C5H7Cl
    • 1-chloro-4-pentine
    • Pent-4-ynyl chloride
    • 5-chloro-pent-1-yne
    • Pent-4-yn-1-yl chloride
    • Jsp002508
    • RW2029
    • 7370AF
    • SBB067436
    • VZ30176
    • TRA0073407
    • A807943
    • J-802149
    • NS00024641
    • CS-17333
    • SCHEMBL103284
    • EINECS 238-159-5
    • EN300-93546
    • CS-W009550
    • MFCD00001014
    • AKOS009156964
    • BCP33456
    • 14267-92-6
    • FT-0600990
    • 5-Chloropent-1-yne pound>>1-Pentyne, 5-chloro-
    • 5-Chloro-1-pentyne, 98%
    • DTXSID3065742
    • ?5-Chloro-1-pentyne
    • DTXCID0034647
    • DB-006999
    • (3-Chloropropyl)acetylene; 1-Chloro-4-pentyne; 4-Pentynyl Chloride; 5-Chloro-1-pentyne
    • MDL： MFCD00001014
    • Inchi： 1S/C5H7Cl/c1-2-3-4-5-6/h1H,3-5H2
    • InChI Key： UXFIKVWAAMKFQE-UHFFFAOYSA-N
    • SMILES： ClCCCC#C
    • BRN： 1736710

Computed Properties

  • Exact Mass: 102.02400
  • Monoisotopic Mass: 102.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 57.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.968 g/mL at 25 °C(lit.)
  • Melting Point: -61°C (estimate)
  • Boiling Point: 113°C(lit.)
  • Flash Point: Fahrenheit: 59 ° f < br / > Celsius: 15 ° C < br / >
  • Refractive Index: n20/D 1.444(lit.)
  • Water Partition Coefficient: Not miscible in water.
  • PSA: 0.00000
  • LogP: 1.63860
  • Sensitiveness: Sensitive to air
  • Solubility: Slightly soluble in water

5-Chloropent-1-yne Security Information

  • Symbol: GHS02 GHS07
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H225,H315
  • Warning Statement： P210
  • Hazardous Material transportation number：UN 1993 3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 11-38
  • Safety Instruction： S23-S24/25-S16
  • Hazardous Material Identification： F Xi
  • Risk Phrases：R11; R36/37/38
  • Packing Group：II
  • Safety Term：3
  • HazardClass：3
  • PackingGroup：II
  • TSCA：Yes
  • Storage Condition：2-8°C

5-Chloropent-1-yne Customs Data

  • HS CODE：2903299090
  • Customs Data：

    China Customs Code:

    2903299090

    Overview:

    HS: 2903299090. Unsaturated chlorinated derivatives of other acyclic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903299090 other unsaturated chlorinated derivatives of acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

5-Chloropent-1-yne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C107731-100ml
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 14267-92-6 98%
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 ¥2617.90 2023-09-03
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 ¥61.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 ¥193.90 2023-09-03
TRC
C375095-2.5g
5-Chloropent-1-yne
 14267-92-6
2.5g
 $ 138.00 2023-09-08
TRC
C375095-10g
5-Chloropent-1-yne
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 $ 402.00 2023-09-08
TRC
C375095-25g
5-Chloropent-1-yne
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 $ 799.00 2023-09-08

5-Chloropent-1-yne Production Method

5-Chloropent-1-yne Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14267-92-6)5-Chloro-1-pentyne
Order Number:sfd10502
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

5-Chloropent-1-yne Related Literature

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:14267-92-6)5-Chloro-1-pentyne
sfd10502
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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